Cas no 51787-43-0 (Benz[a]acridine,8,10,12-trimethyl-)
51787-43-0 structure
Product Name:Benz[a]acridine,8,10,12-trimethyl-
Benz[a]acridine,8,10,12-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]acridine,8,10,12-trimethyl-
- 8,10,12-Trimethylbenz[a]acridine
- 8,10,12-trimethylbenzo[a]acridine
- 51787-43-0
- 4-20-00-04325 (Beilstein Handbook Reference)
- BENZ(a)ACRIDINE, 8,10,12-TRIMETHYL-
- 1,3,10-Trimethyl-5,6-benzacridine [French]
- 1,3,10-Trimethyl-5,6-benzacridine
- BRN 0206672
- DTXSID80199709
-
- Inchi: 1S/C20H17N/c1-12-10-13(2)20-17(11-12)14(3)19-16-7-5-4-6-15(16)8-9-18(19)21-20/h4-11H,1-3H3
- InChI Key: NTKONJVWYHNEEK-UHFFFAOYSA-N
- SMILES: N1C2C=CC3C=CC=CC=3C=2C(C)=C2C=C(C)C=C(C)C=12
Computed Properties
- Exact Mass: 271.13621
- Monoisotopic Mass: 271.1361
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9
- XLogP3: 5.9
Experimental Properties
- Density: 0.9690 (rough estimate)
- Boiling Point: 404.44°C (rough estimate)
- Flash Point: 213.4°C
- Refractive Index: 1.7200 (estimate)
- PSA: 12.89
Benz[a]acridine,8,10,12-trimethyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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